Ximeninic acid
Ximeninic acid
Brand Name:
Vulcanchem
CAS No.:
557-58-4
VCID:
VC0190508
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,11-17H2,1H3,(H,19,20)/b8-7+
SMILES:
CCCCCCC=CC#CCCCCCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
Ximeninic acid
CAS No.: 557-58-4
Natural Products
VCID: VC0190508
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
| CAS No. | 557-58-4 |
|---|---|
| Product Name | Ximeninic acid |
| Molecular Formula | C18H30O2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (E)-octadec-11-en-9-ynoic acid |
| Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,11-17H2,1H3,(H,19,20)/b8-7+ |
| Standard InChIKey | VENIIVIRETXKSV-BQYQJAHWSA-N |
| Isomeric SMILES | CCCCCC/C=C/C#CCCCCCCCC(=O)O |
| SMILES | CCCCCCC=CC#CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCC=CC#CCCCCCCCC(=O)O |
| Synonyms | 11-octadecen-9-ynoic acid santalbic acid ximenynic acid |
| PubChem Compound | 5312688 |
| Last Modified | Nov 11 2021 |
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